Cas no 1805471-94-6 (4-Bromo-2-methylpyridine-5-acetic acid)
4-Bromo-2-methylpyridine-5-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-methylpyridine-5-acetic acid
-
- Inchi: 1S/C8H8BrNO2/c1-5-2-7(9)6(4-10-5)3-8(11)12/h2,4H,3H2,1H3,(H,11,12)
- InChI Key: QYGXQHFYWUAHIY-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=NC=C1CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- XLogP3: 1.4
- Topological Polar Surface Area: 50.2
4-Bromo-2-methylpyridine-5-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012047-250mg |
4-Bromo-2-methylpyridine-5-acetic acid |
1805471-94-6 | 95% | 250mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A029012047-1g |
4-Bromo-2-methylpyridine-5-acetic acid |
1805471-94-6 | 95% | 1g |
$3,155.55 | 2022-04-01 |
4-Bromo-2-methylpyridine-5-acetic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 4-Bromo-2-methylpyridine-5-acetic acid
Introduction to 4-Bromo-2-methylpyridine-5-acetic Acid (CAS No. 1805471-94-6)
4-Bromo-2-methylpyridine-5-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1805471-94-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the pyridine family, which is renowned for its diverse biological activities and applications in drug development. The presence of both bromine and acetic acid functional groups makes it a versatile intermediate, particularly in the synthesis of more complex molecules.
The structural features of 4-Bromo-2-methylpyridine-5-acetic acid contribute to its utility in various chemical transformations. The bromine atom at the 4-position provides a reactive site for nucleophilic substitution reactions, enabling the introduction of different functional groups. Meanwhile, the methyl group at the 2-position and the acetic acid moiety at the 5-position offer additional handles for further chemical modifications. These attributes make it a valuable building block in the construction of pharmacophores and bioactive molecules.
In recent years, there has been growing interest in exploring the potential of heterocyclic compounds like 4-Bromo-2-methylpyridine-5-acetic acid in medicinal chemistry. Pyridine derivatives have shown promise in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The acetic acid group, in particular, is known to enhance solubility and bioavailability, making it an attractive feature for drug candidates.
One of the most compelling applications of 4-Bromo-2-methylpyridine-5-acetic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases. By modifying this compound, researchers can develop selective kinase inhibitors that target specific pathways involved in disease progression. For instance, studies have demonstrated that derivatives of this compound can inhibit tyrosine kinases, which are implicated in cancer growth and metastasis.
Another area where 4-Bromo-2-methylpyridine-5-acetic acid has shown promise is in the development of antiviral agents. The bromine substituent allows for easy functionalization, enabling the creation of molecules that can interact with viral enzymes or receptors. Recent research has highlighted its role in synthesizing compounds that inhibit viral proteases and polymerases, thereby preventing viral replication. This has been particularly relevant in the context of emerging infectious diseases where rapid development of antiviral drugs is essential.
The pharmaceutical industry has also explored 4-Bromo-2-methylpyridine-5-acetic acid as a precursor for central nervous system (CNS) drugs. Pyridine derivatives are known to cross the blood-brain barrier efficiently, making them suitable for treating neurological disorders. Researchers have utilized this compound to develop potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The acetic acid group enhances binding affinity to specific neurotransmitter receptors, improving therapeutic efficacy.
In addition to its pharmaceutical applications, 4-Bromo-2-methylpyridine-5-acetic acid finds utility in agrochemical research. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. By modifying this compound, scientists can develop novel agrochemicals that are more effective and environmentally friendly.
The synthesis of 4-Bromo-2-methylpyridine-5-acetic acid typically involves multi-step organic reactions starting from readily available pyridine precursors. The bromination step at the 4-position is often achieved using brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂). Subsequent functionalization at the 2-position and introduction of the acetic acid group can be accomplished through various methods, including Grignard reactions, ester hydrolysis, or oxidation processes.
The purity and yield of 4-Bromo-2-methylpyridine-5-acetic acid are critical factors that influence its applicability in research and industrial settings. High-purity samples ensure consistent results in downstream applications such as drug development or agrochemical synthesis. Advanced purification techniques such as column chromatography or recrystallization are employed to achieve the desired level of purity.
In conclusion, 4-Bromo-2-methylpyridine-5-acetic acid (CAS No. 1805471-94-6) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and other areas of organic chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for pyridine derivatives, compounds like this one will undoubtedly play a crucial role in advancing scientific discovery and therapeutic innovation.
1805471-94-6 (4-Bromo-2-methylpyridine-5-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)